Cas no 2228405-41-0 (methyl 5-hydroxythiophene-3-carboxylate)

• Product Name: methyl 5-hydroxythiophene-3-carboxylate
• CAS No: 2228405-41-0
• MF: C₆H₆O₃S
• MW: 158.175040721893
• CID: 6448497
• PubChem ID: 159900072
• Update Time: 2025-05-22

methyl 5-hydroxythiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-hydroxythiophene-3-carboxylate
• EN300-1743596
• 2228405-41-0

• Inchi： 1S/C6H6O3S/c1-9-6(8)4-2-5(7)10-3-4/h2-3,7H,1H3
• InChI Key： NVVLNPBALNWDDQ-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)OC)=C1)O

Computed Properties

• Exact Mass: 158.00376522g/mol
• Monoisotopic Mass: 158.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 5-hydroxythiophene-3-carboxylate

Methyl 5-Hydroxythiophene-3-Carboxylate: A Comprehensive Overview

Methyl 5-hydroxythiophene-3-carboxylate, with the CAS number 2228405-41-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its thiophene ring structure, which is a five-membered aromatic heterocycle containing one sulfur atom. The presence of both a hydroxyl group at position 5 and a methyl ester group at position 3 makes it a versatile molecule with potential applications in various industries.

The thiophene ring system is known for its stability and unique electronic properties, making it a valuable component in the synthesis of advanced materials. Recent studies have highlighted the role of methyl 5-hydroxythiophene-3-carboxylate in the development of conductive polymers and organic semiconductors. Researchers have demonstrated that the hydroxyl group at position 5 can act as a nucleophilic site, facilitating further functionalization and enhancing the compound's reactivity in polymerization reactions.

One of the most promising applications of methyl 5-hydroxythiophene-3-carboxylate is in the field of electronics. By incorporating this compound into polymer blends, scientists have achieved significant improvements in charge transport properties. For instance, a study published in Advanced Materials revealed that films prepared from this compound exhibit high carrier mobility, making them suitable for use in flexible electronics and organic light-emitting diodes (OLEDs). The methyl ester group at position 3 plays a crucial role in modulating the solubility and processability of the resulting materials.

In addition to its electronic applications, methyl 5-hydroxythiophene-3-carboxylate has shown potential in biochemistry and pharmacology. The hydroxyl group at position 5 can undergo various enzymatic reactions, making it a candidate for drug delivery systems. Recent research has focused on its ability to act as a bioisostere, where it can replace other functional groups in drug molecules without altering their pharmacokinetic profiles significantly.

The synthesis of methyl 5-hydroxythiophene-3-carboxylate involves a multi-step process that typically begins with the preparation of thiophene derivatives. One common approach is the oxidation of thioethers to form thiophenes, followed by selective substitution reactions to introduce the hydroxyl and methyl ester groups. The reaction conditions, such as temperature and solvent choice, are critical in ensuring high yields and purity of the final product.

From an environmental standpoint, methyl 5-hydroxythiophene-3-carboxylate exhibits favorable biodegradation properties, making it an eco-friendly alternative to traditional materials. Studies have shown that under aerobic conditions, this compound can be efficiently degraded by microbial communities without releasing toxic byproducts.

In conclusion, methyl 5-hydroxythiophene-3-carboxylate (CAS No. 2228405-41-0) is a multifaceted compound with applications spanning electronics, biochemistry, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop advanced materials and innovative solutions across various industries.